Al2O3-modified Ti–Mn–O nanocomposite coated with nitrogen-doped carbon as anode material for high power lithium-ion battery†

RSC Advances Pub Date: 2016-04-20 DOI: 10.1039/C6RA03884K

Abstract

Al2O3-modified Ti–Mn–O nanocomposite with nitrogen-doped carbon coating is fabricated using metal chlorides as precursors and acrylonitrile as carbon source. The composite acting as anode material for lithium-ion batteries exhibits a reversible capacity of 420.7 mA h g−1 after cycling 100 times at a current density of 100 mA g−1 and excellent rate capabilities. The enhanced electrochemical performance results from synergistic compositing effect of TiO2 and MnO/MnTiO3 with a small amount of Al2O3, combining the high capacities of MnO/MnTiO3, the structural stability of TiO2 with the dispersion effect and buffer function of Al2O3.

Graphical abstract: Al2O3-modified Ti–Mn–O nanocomposite coated with nitrogen-doped carbon as anode material for high power lithium-ion battery
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